N-(2-ethyl-6-methylphenyl)-2-((6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)oxy)acetamide
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Description
N-(2-ethyl-6-methylphenyl)-2-((6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)oxy)acetamide is a useful research compound. Its molecular formula is C21H28N4O2 and its molecular weight is 368.481. The purity is usually 95%.
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Scientific Research Applications
1. Polymeric Coordination Complexes
Research by Klimova et al. (2013) explored the interaction of acetamidine hydrochloride and p-aminobenzamidine dihydrochloride with 3-ferrocenylmethylidene-2,4-pentanedione, leading to the formation of polymeric coordination complexes of potassium ferrocenyl(hexahydro)pyrimidoxides. This process involves tautomeric forms and results in mixtures of pyrimidine and piperidone derivatives, essential in the study of molecular structures and coordination chemistry (Klimova et al., 2013).
2. Synthesis and Toxicity of Pyridine Derivatives
A study by Bakhite et al. (2014) focused on the synthesis of various pyridine derivatives, including piperidinium compounds, and assessed their insecticidal activity against cowpea aphid. This research is significant in developing new, effective insecticides with specific chemical structures (Bakhite et al., 2014).
3. Antimicrobial Agents
Research conducted by Hossan et al. (2012) involved synthesizing pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents, starting with citrazinic acid. The study highlighted the potential of these compounds in combating various bacterial and fungal infections, illustrating their significance in medicinal chemistry (Hossan et al., 2012).
4. Isoxazoline and Isoxazole Derivatives
Rahmouni et al. (2014) synthesized novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, highlighting the diversity and potential applications of these compounds in organic and pharmaceutical chemistry (Rahmouni et al., 2014).
5. Analgesic and Anticonvulsant Activity
The study by Obniska et al. (2015) synthesized a series of acetamides derived from pyrrolidin-1-yl-acetic acid, examining their anticonvulsant and analgesic activities. This research contributes to understanding the therapeutic potentials of these compounds in treating epilepsy and pain (Obniska et al., 2015).
properties
IUPAC Name |
N-(2-ethyl-6-methylphenyl)-2-(6-methyl-2-piperidin-1-ylpyrimidin-4-yl)oxyacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N4O2/c1-4-17-10-8-9-15(2)20(17)23-18(26)14-27-19-13-16(3)22-21(24-19)25-11-6-5-7-12-25/h8-10,13H,4-7,11-12,14H2,1-3H3,(H,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZBISXYGPOJLJH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)COC2=NC(=NC(=C2)C)N3CCCCC3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-ethyl-6-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.